2-Bromo-1,6-naphthyridin-5(6H)-one

• IUPAC Name: 2-bromo-6H-1,6-naphthyridin-5-one
• InChI: InChI=1S/C8H5BrN2O/c9-7-2-1-5-6(11-7)3-4-10-8(5)12/h1-4H,(H,10,12)
• InChI Key: TYRYSZWDNCGQQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C(=O)NC=C2)Br
• Molecular Formula: C8H5BrN2O
• Molecular Weight: 225.04 g/mol

Description

2-Bromo-1,6-naphthyridin-5(6H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound has a unique structure that makes it an attractive target for synthesis and research.

Scientific Research Applications

2-Bromo-1,6-naphthyridin-5(6H)-one has been studied extensively for its potential applications in drug development. This compound has been shown to have activity against a variety of targets, including kinases, phosphodiesterases, and G protein-coupled receptors. It has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of 2-Bromo-1,6-naphthyridin-5(6H)-one is complex and varies depending on the target. However, it is generally believed to act as a competitive inhibitor by binding to the active site of the target enzyme or receptor. This binding prevents the normal substrate or ligand from binding, leading to a decrease in activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Bromo-1,6-naphthyridin-5(6H)-one are also target-dependent. For example, inhibition of kinases can lead to a decrease in cell proliferation, while inhibition of phosphodiesterases can increase intracellular levels of cyclic nucleotides, leading to relaxation of smooth muscle. However, the overall effect of this compound is to modulate the activity of the target enzyme or receptor, leading to changes in cellular signaling and physiological responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Bromo-1,6-naphthyridin-5(6H)-one is its versatility as a research tool. This compound can be used to study a variety of targets, making it a valuable asset in drug discovery and development. However, there are also some limitations to its use. For example, the synthesis of this compound can be challenging and time-consuming, and its activity can be affected by factors such as pH and temperature.

Future Directions

There are many future directions for research on 2-Bromo-1,6-naphthyridin-5(6H)-one. One area of focus is the development of more efficient synthesis methods to produce this compound in larger quantities. Another area of interest is the identification of new targets for this compound, as well as the optimization of its activity against existing targets. Additionally, the potential use of 2-Bromo-1,6-naphthyridin-5(6H)-one in combination with other drugs or therapies is an area of active investigation. Finally, the development of more specific and potent analogs of this compound could lead to the discovery of new drugs for a variety of diseases.

Synthesis Methods

The synthesis of 2-Bromo-1,6-naphthyridin-5(6H)-one involves the reaction of 2-amino-6-bromopyridine with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for further research and development.